Cas no 114426-30-1 (1,3-Benzodioxole,4-ethoxy-6-nitro-)

• Product name: 1,3-Benzodioxole,4-ethoxy-6-nitro-
• CAS No: 114426-30-1
• MF: C₉H₉NO₅
• MW: 211.17146
• CID: 132383
• PubChem ID: 57346832

1,3-Benzodioxole,4-ethoxy-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole,4-ethoxy-6-nitro-
• 4-ethoxy-6-nitro-1,3-benzodioxole
• Benzene, 1-ethoxy-2,3-methylenedioxy-5-nitro- (6CI)
• DTXSID30721271
• 4-Ethoxy-6-nitro-2H-1,3-benzodioxole
• 114426-30-1

• Inchi： InChI=1S/C9H9NO5/c1-2-13-7-3-6(10(11)12)4-8-9(7)15-5-14-8/h3-4H,2,5H2,1H3
• InChI Key： KVFIQUSVDUMCON-UHFFFAOYSA-N
• SMILES： CCOC1=CC([N+]([O-])=O)=CC2OCOC1=2

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.5Ų